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Compound of Interest

Compound Name: Trinexapac

Cat. No.: B012964 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address phytotoxicity issues encountered during experiments with Trinexapac-ethyl.

Frequently Asked Questions (FAQs)
Q1: What is Trinexapac-ethyl and how does it work?

A1: Trinexapac-ethyl is a plant growth regulator that works by inhibiting the biosynthesis of

gibberellins, a class of hormones responsible for cell elongation.[1] Specifically, it blocks the

3β-hydroxylation of GA20 to the biologically active GA1 late in the gibberellin biosynthesis

pathway.[2] This inhibition leads to a reduction in internode elongation, resulting in more

compact plant growth.

Q2: What are the typical symptoms of Trinexapac-ethyl phytotoxicity?

A2: Phytotoxicity symptoms can vary depending on the plant species, application rate, and

environmental conditions. Common symptoms include:

Stunting: Excessive reduction in plant height beyond the desired regulation.

Chlorosis/Discoloration: Yellowing or bronzing of leaves. This can sometimes be transient.[3]

Leaf burn or necrosis: Browning and death of leaf tissue.
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Delayed maturity or flowering: A delay in the plant's developmental stages.[3]

Reduced biomass: A significant decrease in the overall plant weight.

Q3: Which plant species are known to be sensitive to Trinexapac-ethyl?

A3: Sensitivity to Trinexapac-ethyl can vary widely. While it is used to manage growth in many

turfgrass and cereal crop species, some plants can exhibit high sensitivity. For example, carrot

has been identified as a particularly sensitive species.[4] Certain turfgrass species may also

show phytotoxicity, especially under stressful conditions. Dicotyledonous plants, in general, can

be sensitive, though some studies have shown selectivity for certain crops like cotton, potato,

and soybean at specific doses.[5]

Q4: How can I mitigate Trinexapac-ethyl phytotoxicity in my experiments?

A4: Several strategies can be employed to mitigate phytotoxicity:

Dose Reduction with Adjuvants: The use of certain adjuvants can enhance the efficacy of

Trinexapac-ethyl, allowing for a lower application rate without compromising its growth-

regulating effects. Studies have shown that adding citric acid or ammonium sulphate to the

spray solution can allow for a reduction in the Trinexapac-ethyl dose while maintaining

effectiveness.[6][7][8][9]

Nutrient Supplementation: For turfgrass, phytotoxicity symptoms like bronzing can

sometimes be mitigated by tank-mixing with manganese-containing products. Conversely,

tank-mixing with iron or calcium might reduce the uptake and efficacy of Trinexapac-ethyl.

Optimized Application Timing: Applying Trinexapac-ethyl during periods of active plant

growth and avoiding applications during periods of stress (e.g., drought, extreme heat) can

reduce the risk of injury.

Appropriate Carrier Volume: Using a lower water carrier volume (e.g., 20 to 30 gallons per

acre for turfgrass) can improve foliar uptake and may allow for lower application rates.
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Observed Issue Potential Cause(s) Troubleshooting Steps

Severe stunting or growth

cessation

- Over-application of

Trinexapac-ethyl.- Application

to a highly sensitive plant

species.- Application during

periods of slow growth or

environmental stress.

- Verify application rate

calculations and equipment

calibration.- Consult literature

for dose-response data on the

specific plant species.- Ensure

applications are made when

plants are actively growing and

not under stress.

Leaf yellowing (chlorosis) or

bronzing

- Common, often transient,

phytotoxicity symptom,

particularly in turfgrass.-

Interaction with other tank-

mixed products (e.g., iron in

turfgrass).

- Monitor plants for recovery;

symptoms may dissipate within

a few weeks.[3]- For turfgrass,

consider using manganese

instead of iron in tank mixes to

reduce discoloration.- Evaluate

the necessity of all tank-mix

partners.

Inconsistent growth regulation

- Uneven application.- Poor

foliar uptake due to

environmental conditions (e.g.,

rain shortly after application).-

Water quality issues (e.g., hard

water).

- Ensure uniform spray

coverage.- Avoid application

when rain is imminent.-

Consider the use of adjuvants

like ammonium sulfate to

counteract negative effects of

hard water.

Reduced efficacy at standard

rates

- Plant species or cultivar is

less sensitive.- Application at a

later growth stage.-

Antagonistic tank-mix partners.

- Increase the application rate

cautiously, performing small-

scale trials first.- Apply at the

recommended growth stage for

the target species.- Review

compatibility of all tank-mix

components.
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Table 1: Dose-Response of Trinexapac-ethyl on Phytotoxicity and Growth Reduction in Various

Plant Species
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Plant Species Cultivar
Application
Rate (g a.i./ha)

Observed
Effect

Citation

Spring Wheat 'Walworth' 59 - 223

Slight, transient

chlorosis at

higher rates

applied at

Zadoks growth

stage 32.

[3]

Maize
P30F53HR &

SCS 154 Fortuna

100 (sequential

applications)

Up to 45%

reduction in plant

height with

applications from

V2 to V7 growth

stages.

[10]

Peanut - 200

6% phytotoxicity

symptoms at 7

days after

application, with

recovery by day

21.

[5]

Cotton - 100 - 200

No toxicity

symptoms

observed.

[5]

Soybean - 100 - 200

No visible

damage to

plants.

[5]

Grape - 200

Light (1%) to

moderate (9%)

injury.

[5]
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Carrot - 299

EC25 value

(concentration

causing a 25%

effect) based on

dry weight.

[4]

Table 2: Efficacy of Mitigation Strategies for Trinexapac-ethyl Application

Mitigation
Strategy

Plant
Species

Trinexapac-
ethyl Rate

Adjuvant/S
upplement

Result Citation

Dose

Reduction

with

Adjuvants

Spring Barley

Reduced

dose (0.2

L/ha)

Citric Acid or

Ammonium

Sulphate

Stem height

reduction

comparable

to the full

dose (0.4

L/ha).

[6][7][8][9]

Nutrient

Supplementat

ion

Bermudagras

s

Standard

rates
Manganese

Compatible

with

Trinexapac-

ethyl and

may yield

higher growth

suppression

than when

mixed with

iron.

Nutrient

Supplementat

ion

Bermudagras

s

Standard

rates

Iron and

Calcium

May reduce

uptake of

Trinexapac-

ethyl and

lower growth

suppression.
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Protocol for Assessing Trinexapac-ethyl Phytotoxicity

This protocol outlines a general procedure for evaluating the phytotoxicity of Trinexapac-ethyl

on a sensitive plant species.

1. Plant Material and Growth Conditions:

Select a sensitive plant species of interest. Grow plants from seed or propagate vegetatively
to ensure uniformity.
Maintain plants in a controlled environment (growth chamber or greenhouse) with consistent
temperature, humidity, and photoperiod.
Use a standardized growing medium and fertilization regime.

2. Experimental Design:

Employ a completely randomized design with a sufficient number of replications (e.g., 5-10)
per treatment.
Include an untreated control group (sprayed with water and any adjuvants used in the
treatments).
Establish a range of Trinexapac-ethyl application rates, including a rate expected to cause
no phytotoxicity, a rate expected to cause moderate phytotoxicity, and a rate expected to
cause severe phytotoxicity. It is also recommended to include a 2x rate of the proposed use
rate to simulate spray overlap.[11]

3. Treatment Application:

Apply Trinexapac-ethyl as a foliar spray at a specific plant growth stage.
Use a calibrated sprayer to ensure accurate and uniform application.
Record all application parameters, including spray volume, pressure, and nozzle type.

4. Data Collection:

Visually assess phytotoxicity at regular intervals (e.g., 3, 7, 14, and 21 days after treatment)
using a rating scale (e.g., 0 = no injury, 100 = plant death).
Measure plant height and collect fresh and dry biomass at the end of the experiment.
Record any other relevant parameters, such as leaf chlorophyll content, photosynthetic rate,
or developmental delays.

5. Statistical Analysis:
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Analyze the collected data using appropriate statistical methods (e.g., ANOVA, regression
analysis) to determine the effect of different Trinexapac-ethyl rates on the measured
parameters.
Calculate EC50 values (the concentration that causes a 50% response) for relevant
parameters if a dose-response relationship is observed.
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Caption: Gibberellin biosynthesis pathway and the inhibitory action of Trinexapac-ethyl.
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Caption: Workflow for assessing Trinexapac-ethyl phytotoxicity and mitigation strategies.
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Caption: Logical workflow for troubleshooting Trinexapac-ethyl phytotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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